![molecular formula C15H21F3N4O4 B2421999 5-Morpholin-4-yl-2-piperidin-3-ylpyridazin-3-one;2,2,2-trifluoroacetic acid CAS No. 2490404-48-1](/img/structure/B2421999.png)
5-Morpholin-4-yl-2-piperidin-3-ylpyridazin-3-one;2,2,2-trifluoroacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-Morpholin-4-yl-2-piperidin-3-ylpyridazin-3-one;2,2,2-trifluoroacetic acid” is a complex organic molecule. It contains a morpholine ring, a piperidine ring, and a pyridazinone ring, along with trifluoroacetic acid . The morpholine and piperidine rings are nitrogen-containing heterocycles often used in medicinal chemistry .
Synthesis Analysis
The synthesis of such a compound would likely involve the construction of the morpholine, piperidine, and pyridazinone rings, followed by the introduction of the trifluoroacetic acid group . The exact synthetic route would depend on the desired stereochemistry and the availability of starting materials .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of the morpholine, piperidine, and pyridazinone rings, along with the trifluoroacetic acid group . The stereochemistry of the molecule would be determined by the orientation of these rings and the positioning of the trifluoroacetic acid group .Chemical Reactions Analysis
The chemical reactions involving this compound would likely be influenced by the presence of the nitrogen-containing rings and the trifluoroacetic acid group . The trifluoroacetic acid group, in particular, is a strong acid and could participate in acid-base reactions .Physical And Chemical Properties Analysis
Trifluoroacetic acid is a strong organic acid with a pKa of approximately 0.43. It is a colorless liquid with a vinegar-like odor . The physical and chemical properties of the entire compound would be influenced by the presence of the morpholine, piperidine, and pyridazinone rings, as well as the trifluoroacetic acid group .Scientific Research Applications
- Piperidine derivatives have been investigated for their antitumor activity. EN300-27143223 may exhibit cytotoxic effects against cancer cells, making it a candidate for further exploration in cancer therapy .
- Piperidines play a crucial role in drug design for neurological disorders. EN300-27143223 could be evaluated for its impact on neurodegenerative diseases, such as Parkinson’s or Alzheimer’s disease .
- Piperidine-containing compounds often possess anti-inflammatory properties. EN300-27143223 might be studied for its potential to modulate inflammatory pathways and alleviate inflammatory conditions .
- Given the importance of piperidines in antiviral drug development, EN300-27143223 could be assessed for its ability to inhibit viral replication or entry .
- Piperidine-based molecules have been explored as cardiovascular agents. EN300-27143223 might influence blood pressure, vascular tone, or platelet aggregation .
- Piperidines are valuable tools in chemical biology. EN300-27143223 could serve as a scaffold for designing enzyme inhibitors or studying biological processes .
Anticancer Agents
Neurological Disorders
Anti-Inflammatory Activity
Antiviral Agents
Cardiovascular Applications
Chemical Biology and Enzyme Inhibition
Safety And Hazards
Future Directions
The future directions for research on this compound could include further exploration of its synthesis, investigation of its potential biological activity, and assessment of its safety and environmental impact . This compound could potentially serve as a useful tool in medicinal chemistry and drug discovery .
properties
IUPAC Name |
5-morpholin-4-yl-2-piperidin-3-ylpyridazin-3-one;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N4O2.C2HF3O2/c18-13-8-12(16-4-6-19-7-5-16)10-15-17(13)11-2-1-3-14-9-11;3-2(4,5)1(6)7/h8,10-11,14H,1-7,9H2;(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCJXJUWZUXSYGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)N2C(=O)C=C(C=N2)N3CCOCC3.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21F3N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Morpholin-4-yl-2-piperidin-3-ylpyridazin-3-one;2,2,2-trifluoroacetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.